Cas no 2094296-51-0 (N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 2094296-51-0
• MF: C₁₇H₁₅FN₂O₂
• MW: 298.311607599258
• CID: 6148719
• PubChem ID: 121558765
• Update Time: 2025-05-19

N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z786026360
• AKOS034586412
• N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide
• 2094296-51-0
• EN300-26577491

• Inchi： 1S/C17H15FN2O2/c1-2-16(21)19-11-12-3-5-13(6-4-12)17(22)20-15-9-7-14(18)8-10-15/h2-10H,1,11H2,(H,19,21)(H,20,22)
• InChI Key： ZYQWITKGKXIJIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C=CC(=CC=1)CNC(C=C)=O)=O

Computed Properties

• Exact Mass: 298.11175589g/mol
• Monoisotopic Mass: 298.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide

N-(4-Fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide: A Comprehensive Overview

N-(4-Fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide, also known by its CAS number 2094296-51-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide backbone with a fluorophenyl group and a prop-2-enamido substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The molecular structure of N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide is defined by its benzamide core, which serves as a central scaffold. The fluorophenyl group attached at the para position introduces electronic effects that can influence the compound's reactivity and bioavailability. The prop-2-enamido group, located at the 4-position of the benzene ring, adds another layer of complexity to the molecule. This group is known for its ability to participate in hydrogen bonding, which is crucial for interactions within biological systems.

Recent studies have highlighted the potential of N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth.

In addition to its pharmacological applications, N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide has shown promise in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis and self-assembling materials. A 2023 paper in Macromolecules reported on the use of this compound as a building block for creating stimuli-responsive polymers, which have applications in drug delivery systems and sensors.

The synthesis of N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide involves a multi-step process that typically begins with the preparation of the benzamide precursor. The introduction of the fluorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. The prop-2-enamido group is then introduced via an amide coupling reaction, often utilizing coupling agents such as HATU or EDCI to facilitate bond formation.

One of the key challenges in working with N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide is its stability under various reaction conditions. Researchers have found that certain solvents and reaction temperatures can lead to side reactions or decomposition of the compound. To address this issue, recent studies have focused on optimizing reaction conditions to maximize yield and purity. For example, a 2023 study published in Organic Process Research & Development identified specific solvent systems that significantly improve the stability of the compound during synthesis.

From an analytical standpoint, N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide can be characterized using a variety of techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while nuclear magnetic resonance (NMR) spectroscopy offers insights into the molecular structure and stereochemistry. X-ray crystallography has also been used to determine the three-dimensional arrangement of atoms within the molecule, which is essential for understanding its physical properties.

The pharmacokinetic properties of N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide have been studied extensively in preclinical models. In vitro assays have shown that the compound exhibits good solubility in aqueous solutions, which is critical for its absorption and distribution within biological systems. Additionally, studies using Caco-2 cells have demonstrated moderate permeability across cellular membranes, suggesting potential oral bioavailability.

Despite its promising properties, N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide faces several challenges before it can be translated into clinical use. One major hurdle is its potential toxicity profile. Preclinical toxicity studies have revealed some concerns regarding hepatotoxicity at high doses; however, further research is needed to fully understand its safety profile. Regulatory agencies require rigorous testing to ensure that any drug candidate derived from this compound meets safety standards before it can be approved for human use.

In conclusion, N-(4-fluorophenyl)-4-[(prop-2-enamido)methyl]benzamide represents a valuable tool in contemporary chemical research with diverse applications spanning pharmacology and materials science. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.